N'-(4-chlorobenzylidene)-3-hydroxy-2-naphthohydrazide

• IUPAC Name: N-[(E)-(4-chlorophenyl)methylideneamino]-3-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C18H13ClN2O2/c19-15-7-5-12(6-8-15)11-20-21-18(23)16-9-13-3-1-2-4-14(13)10-17(16)22/h1-11,22H,(H,21,23)/b20-11+
• InChI Key: VRYBKRWSKIEGAA-RGVLZGJSSA-N
• Canonical SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)NN=CC3=CC=C(C=C3)Cl)O
• Isomeric SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)N/N=C/C3=CC=C(C=C3)Cl)O
• Molecular Formula: C18H13ClN2O2
• Molecular Weight: 324.8 g/mol

Description

N-(4-chlorobenzylidene)-3-hydroxy-2-naphthohydrazide, commonly known as Cl-NHNH, is a synthetic compound that has been widely studied due to its potential applications in various fields. This compound has been shown to possess a variety of biochemical and physiological effects, making it a promising candidate for use in scientific research.

Scientific Research Applications

Synthesis and Characterization

N'-(4-chlorobenzylidene)-3-hydroxy-2-naphthohydrazide and related compounds have been synthesized for various scientific purposes. These compounds are part of broader research into naphthalene derivatives, which have been explored for their antimicrobial and herbicidal activities, among other applications. For instance, a study focused on the synthesis, characterization, and anticancer evaluation of naphthalene derivatives highlights the versatility of these compounds in scientific research, particularly in exploring potential therapeutic applications (Salahuddin et al., 2014).

Antimicrobial and Herbicidal Activities

Naphthalene derivatives, including those structurally related to this compound, have been evaluated for their biological activities. A notable study demonstrated the antibacterial and herbicidal activity of ring-substituted naphthalene derivatives, suggesting their potential use in agricultural and pharmaceutical industries (J. Kos et al., 2013).

Photophysical and Self-Assembly Properties

The photophysical properties and self-assembly behaviors of naphthalene diimide derivatives have been extensively studied, indicating their potential in creating advanced materials. These materials could have applications ranging from photovoltaics to drug delivery systems. For example, research into luminescent invertible polymersomes based on naphthalene diimide π-systems showcases the innovative use of these compounds in material science (A. Das & Suhrit Ghosh, 2013).

Electronic and Material Applications

Naphthalene derivatives are also pivotal in the development of electronic materials. Studies have shown their effectiveness in semiconductors, highlighting their role in the advancement of electronic devices and solar cell technologies. This includes the exploration of naphthalene diimides (NDIs) for their electronic properties, which could pave the way for new electronic and optoelectronic devices (S. Bhosale et al., 2008).

Safety and Hazards

The safety and hazards of a related compound, 4-Chlorobenzaldehyde, are documented by Sigma-Aldrich. It is classified as Acute Tox. 4 Oral - Aquatic Chronic 2 - Eye Irrit. 2 - Skin Irrit. 2 - Skin Sens. 1.